Cas no 329977-17-5 (Thiazole, 4-(chloromethyl)-2-(4-chlorophenyl)-5-methyl-)

• Product Name: Thiazole, 4-(chloromethyl)-2-(4-chlorophenyl)-5-methyl-
• CAS No: 329977-17-5
• MF: C₁₁H₉Cl₂NS
• MW: 258.166859388351
• MDL: MFCD28420415
• CID: 1454467
• PubChem ID: 21082221
• Update Time: 2025-07-22

Thiazole, 4-(chloromethyl)-2-(4-chlorophenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 4-(chloromethyl)-2-(4-chlorophenyl)-5-methyl-
• MFCD28420415
• 4-chloromethyl-2-(4-chloro-phenyl)-5-methyl-thiazole
• 4-(chloromethyl)-2-(4-chlorophenyl)-5-methyl-1,3-thiazole
• 2-(4-Chlorophenyl)-4-(chloromethyl)-5-methylthiazole
• 4-Chloromethyl-2-(4-chlorophenyl)-5-methylthiazole
• 4-(Chloromethyl)-2-(4-chlorophenyl)-5-methylthiazole
• 329977-17-5
• SCHEMBL4428383

• MDL： MFCD28420415
• Inchi： 1S/C11H9Cl2NS/c1-7-10(6-12)14-11(15-7)8-2-4-9(13)5-3-8/h2-5H,6H2,1H3
• InChI Key： SHFLMENQKNGVOA-UHFFFAOYSA-N
• SMILES： ClCC1=C(C)SC(C2C=CC(=CC=2)Cl)=N1

Computed Properties

• Exact Mass: 256.98347
• Monoisotopic Mass: 256.9832759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on Thiazole, 4-(chloromethyl)-2-(4-chlorophenyl)-5-methyl-

Comprehensive Overview of Thiazole, 4-(chloromethyl)-2-(4-chlorophenyl)-5-methyl- (CAS No. 329977-17-5)

Thiazole, 4-(chloromethyl)-2-(4-chlorophenyl)-5-methyl- (CAS No. 329977-17-5) is a specialized organic compound belonging to the thiazole family, a heterocyclic structure known for its diverse applications in pharmaceuticals, agrochemicals, and material science. This compound features a unique combination of chloromethyl and 4-chlorophenyl substituents, which contribute to its reactivity and functional versatility. Researchers and industries are increasingly interested in this molecule due to its potential role in synthesizing advanced intermediates for drug development and specialty chemicals.

The structural attributes of Thiazole, 4-(chloromethyl)-2-(4-chlorophenyl)-5-methyl- make it a valuable building block in medicinal chemistry. The presence of the chloromethyl group allows for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability aligns with current trends in green chemistry and sustainable synthesis, where efficiency and minimal waste are prioritized. As the demand for eco-friendly chemical processes grows, compounds like this are gaining attention for their potential to reduce environmental impact.

In the pharmaceutical sector, thiazole-based compounds are renowned for their bioactivity, often serving as cores for antibiotics, antivirals, and anti-inflammatory agents. The specific substitution pattern in 329977-17-5 suggests possible applications in developing targeted therapies, a hot topic in modern drug discovery. With the rise of personalized medicine, researchers are exploring how such molecules can be optimized for higher selectivity and fewer side effects.

Beyond pharmaceuticals, Thiazole, 4-(chloromethyl)-2-(4-chlorophenyl)-5-methyl- may find use in agrochemical formulations. The 4-chlorophenyl moiety is common in pesticides and herbicides, hinting at its utility in crop protection. As global agriculture faces challenges like pest resistance and climate change, innovative chemical solutions are in high demand. This compound’s structural features could inspire new formulations that address these pressing issues.

From a synthetic perspective, the compound’s chloromethyl group offers opportunities for cross-coupling reactions, a staple in modern organic synthesis. Such reactions are pivotal for creating complex architectures in material science, including polymers and coatings. With the surge in interest for smart materials and nanotechnology, derivatives of this thiazole could play a role in next-generation innovations.

Analytical characterization of CAS No. 329977-17-5 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC, ensuring purity and structural confirmation. Quality control is critical, especially when the compound is used in sensitive applications like drug synthesis. Recent advancements in analytical chemistry have made it easier to study such molecules in greater detail, further driving their adoption.

In summary, Thiazole, 4-(chloromethyl)-2-(4-chlorophenyl)-5-methyl- represents a compelling case study in the intersection of chemistry and innovation. Its multifunctional design caters to evolving needs in healthcare, agriculture, and advanced materials, making it a subject of ongoing research. As scientific inquiry continues to uncover its full potential, this compound is poised to remain relevant in both academic and industrial settings.